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Compound of Interest

Compound Name: 1-Hexanol-d3

Cat. No.: B3044179 Get Quote

Disclaimer: Specific safety data for 1-Hexanol-d3 is limited. This guide primarily utilizes data

from the Safety Data Sheet (SDS) of its non-deuterated counterpart, 1-Hexanol, under the

assumption that the toxicological and safety profiles are comparable due to their chemical

similarity. This information is intended for researchers, scientists, and drug development

professionals and should be used as a reference in conjunction with laboratory-specific safety

protocols.

Chemical and Physical Properties
1-Hexanol-d3 is a deuterated form of 1-Hexanol, an organic alcohol. It is a colorless liquid and

is slightly soluble in water but miscible with organic solvents like diethyl ether and ethanol. The

presence of deuterium atoms makes it a useful tool in scientific research, particularly in nuclear

magnetic resonance (NMR) spectroscopy.
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Property Value Source

Molecular Formula C₆H₁₁D₃O [1][2]

Molecular Weight 105.19 g/mol [1][2]

Appearance Colorless liquid [3][4]

Odor Sweet, characteristic [3][5]

Boiling Point 155.8 °C (312.4 °F) [5]

Flash Point 60 °C (140 °F) [5]

Density 0.814 g/cm³ at 20 °C (68 °F) [5][6]

Ignition Temperature 290 °C (554 °F) [5]

Vapor Density 3.53 (Air = 1.0)

Vapor Pressure 3.64 hPa at 38 °C [7]

Solubility

Slightly miscible with water.

Miscible with alcohol and

ether.

[3]

Log P (octanol/water) 1.8 [7]

Hazard Identification and GHS Classification
1-Hexanol is considered a hazardous substance.[3] The Globally Harmonized System (GHS)

classification for 1-Hexanol is as follows:
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Hazard Class
Hazard
Category

GHS
Pictogram

Signal Word
Hazard
Statement

Flammable

Liquids
Category 3 GHS02 Flame Warning

H226:

Flammable liquid

and vapor.[5][6]

[7]

Acute Toxicity,

Oral
Category 4 GHS07 Warning

H302: Harmful if

swallowed.[5]

Acute Toxicity,

Dermal
Category 4 GHS07 Warning

H312: Harmful in

contact with skin.

[5]

Serious Eye

Damage/Eye

Irritation

Category 2A GHS07 Warning

H319: Causes

serious eye

irritation.[5][6][7]

Hazardous to the

Aquatic

Environment,

Acute Hazard

Category 2 - -
H401: Toxic to

aquatic life.

Precautionary Statements (selection):[6]

P210: Keep away from heat, hot surfaces, sparks, open flames and other ignition sources.

No smoking.

P280: Wear protective gloves/ eye protection/ face protection.

P301 + P312: IF SWALLOWED: Call a POISON CENTER/doctor if you feel unwell.

P302 + P352: IF ON SKIN: Wash with plenty of water and soap.

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

Toxicological Information
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The toxicological data for 1-Hexanol indicates that it is harmful if swallowed or in contact with

skin and causes serious eye irritation.[5][6]

Route of
Exposure

Species Endpoint Value Source

Oral Rat LD50 720 mg/kg [3][5]

Dermal Rabbit LD50
1,500 - 3,100

mg/kg
[3][5]

Intravenous Mouse LD50 103 mg/kg [3]

Oral Mouse LD50 1950 mg/kg [3][8]

Summary of Health Effects:

Ingestion: Harmful if swallowed.[3] Ingestion of less than 150 grams may be fatal or cause

serious damage to health in humans.[3] Aspiration into the lungs may cause chemical

pneumonitis.[3]

Inhalation: Inhalation of vapors may cause drowsiness and dizziness.[3]

Skin Contact: May cause mild skin irritation.[3] Repeated exposure can lead to dermatitis.[3]

Eye Contact: Causes serious eye irritation, potentially leading to severe inflammation.[3][5]

Experimental Protocols
Detailed experimental protocols for the toxicological data cited are not typically provided in

standard Safety Data Sheets. The provided data is generally based on standardized OECD

(Organisation for Economic Co-operation and Development) test guidelines, such as OECD

401 (Acute Oral Toxicity), OECD 402 (Acute Dermal Toxicity), and others for irritation studies.

For specific experimental methodologies, it is recommended to consult the primary toxicological

literature.
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The following diagram illustrates the general workflow of hazard communication according to

the Globally Harmonized System (GHS).

Hazard Classification

Hazard Communication

Collection of Data
(Physical, Health, Environmental)

Evaluation of Hazards
(Comparison to GHS Criteria)

Data Analysis Assignment of Hazard Class
and Category

Classification

Safety Data Sheet (SDS)
(16 Sections)Generates

Product Label
(Pictograms, Signal Word, etc.)

Generates

Click to download full resolution via product page

Caption: GHS Hazard Communication Workflow.

Stability and Reactivity
1-Hexanol is generally stable under normal conditions.[6] However, it is a flammable liquid and

vapor.[5]

Conditions to Avoid: Heat, sparks, open flames, and other ignition sources.[6][7]

Incompatible Materials: Strong oxidizing agents, strong acids, acid chlorides, and acid

anhydrides.[3][6]

Hazardous Decomposition Products: Combustion can produce carbon monoxide (CO) and

carbon dioxide (CO2).[3][6]

Handling and Storage
Handling: Use in a well-ventilated area.[6] Keep away from ignition sources and use non-

sparking tools.[6] Avoid contact with skin and eyes.[6] Wear appropriate personal protective

equipment.

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[6]
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First-Aid Measures
If Swallowed: Rinse mouth. Call a poison center or doctor if you feel unwell.

If on Skin: Wash with plenty of soap and water.[6]

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present

and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.

If Inhaled: Move person to fresh air.

Fire-Fighting Measures
Suitable Extinguishing Media: Use carbon dioxide (CO2), dry chemical powder, or alcohol-

resistant foam.[5]

Unsuitable Extinguishing Media: Do not use a solid water stream as it may scatter and

spread the fire.

Specific Hazards: Vapors are heavier than air and may travel to a source of ignition and flash

back.[4] Containers may explode when heated.

Ecological Information
1-Hexanol is toxic to aquatic life. Avoid release to the environment.

This guide provides a comprehensive overview of the available safety information for 1-

Hexanol, which serves as a surrogate for 1-Hexanol-d3. It is crucial for all laboratory personnel

to be familiar with this information and to handle this chemical with the appropriate precautions.

Always refer to the most current and specific Safety Data Sheet provided by the supplier before

use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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